Cas no 1876008-72-8 (5-Amino-4-fluoro-N-isobutyl-2-methylbenzamide)

• Product Name: 5-Amino-4-fluoro-N-isobutyl-2-methylbenzamide
• CAS No: 1876008-72-8
• MF: C₁₂H₁₇FN₂O
• MW: 224.274586439133
• CID: 4773428
• Update Time: 2025-05-23

5-Amino-4-fluoro-N-isobutyl-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-fluoro-N-isobutyl-2-methylbenzamide
• 5-Amino-4-fluoro-N-isobutyl-2-methyl-benzamide

• Inchi： 1S/C12H17FN2O/c1-7(2)6-15-12(16)9-5-11(14)10(13)4-8(9)3/h4-5,7H,6,14H2,1-3H3,(H,15,16)
• InChI Key： VWLZPWAJXWCUKA-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C)C=1)C(NCC(C)C)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1

Additional information on 5-Amino-4-fluoro-N-isobutyl-2-methylbenzamide

5-Amino-4-fluoro-N-isobutyl-2-methylbenzamide (CAS No. 1876008-72-8)

The compound 5-Amino-4-fluoro-N-isobutyl-2-methylbenzamide (CAS No. 1876008-72-8) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which includes an amino group at the 5-position, a fluorine atom at the 4-position, an isobutyl group attached to the nitrogen atom, and a methyl group at the 2-position of a benzamide framework. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule.

Recent studies have highlighted the potential of 5-Amino-4-fluoro-N-isobutyl-2-methylbenzamide in drug discovery, particularly in the development of inhibitors for various enzymes and receptors. Its structure allows for high specificity and affinity towards certain biological targets, making it a promising candidate in therapeutic research. For instance, researchers have explored its ability to modulate kinase activity, which is crucial in treating conditions such as cancer and inflammatory diseases.

In addition to its pharmacological applications, this compound has shown potential in agrochemicals as a component in herbicides and pesticides. The fluorine atom and amino group contribute to its stability and effectiveness in adverse environmental conditions. Recent advancements in green chemistry have also led to more sustainable synthesis methods for 5-Amino-4-fluoro-N-isobutyl-2-methylbenzamide, reducing its environmental footprint while maintaining its efficacy.

The synthesis of 5-Amino-4-fluoro-N-isobutyl-2-methylbenzamide involves a multi-step process that typically begins with the preparation of intermediate compounds such as aromatic amines and fluorinated benzene derivatives. The final step often employs coupling reactions to introduce the isobutyl group onto the nitrogen atom. This process requires precise control over reaction conditions to ensure high yields and purity.

From a structural perspective, the molecule's benzamide core provides a rigid framework that enhances its stability and solubility properties. The presence of electron-donating groups like the methyl group and electron-withdrawing groups like the fluorine atom creates a balance that can be exploited for various chemical transformations. This balance also influences its reactivity in different chemical environments.

Recent research has also focused on the use of 5-Amino-4-fluoro-N-isobutyl-2-methylbenzamide in materials science, particularly in the development of advanced polymers and coatings. Its ability to form stable bonds with other molecules makes it an ideal candidate for creating durable and heat-resistant materials. Furthermore, its optical properties have been studied for applications in optoelectronics.

In terms of safety and handling, while 5-Amino-4-fluoro-N-isobutyl-2-methylbenzamide is not classified as a hazardous substance under normal conditions, it is recommended to follow standard laboratory protocols when working with it. Proper ventilation and personal protective equipment should be used during synthesis and handling to ensure worker safety.

Looking ahead, ongoing research into 5-Amino-4-fluoro-N-isobutyl-2-methylbenzamide continues to uncover new applications across diverse industries. Its versatility as a building block for more complex molecules positions it as an essential component in modern chemical innovation.